beta-Nicotinamide adenine dinucleotide phosphate disodium salt dihydrate

• IUPAC Name: disodium;[(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-5-[[[[(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] phosphate;dihydrate
• InChI: InChI=1S/C21H28N7O17P3.2Na.2H2O/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32;;;;/h1-4,7-8,10-11,13-16,20-21,29-31H,5-6H2,(H7-,22,23,24,25,32,33,34,35,36,37,38,39);;;2*1H2/q;2*+1;;/p-2/t10-,11-,13-,14-,15-,16-,20-,21-;;;;/m1..../s1
• InChI Key: LZHVKDCSKHTISB-ITGWJZMWSA-L
• Canonical SMILES: C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)OP(=O)([O-])[O-])O)O)O)C(=O)N.O.O.[Na+].[Na+]
• Isomeric SMILES: C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)OP(=O)([O-])[O-])O)O)O)C(=O)N.O.O.[Na+].[Na+]
• Molecular Formula: C21H30N7Na2O19P3
• Molecular Weight: 823.4 g/mol
• CAS RN: 698999-85-8

Description

Beta-Nicotinamide adenine dinucleotide phosphate disodium salt dihydrate, also known as β-NADP-Na, β-NADP-sodium salt, Coenzyme II sodium salt, NADP, TPN, TPN-Na, Triphosphopyridine nucleotide sodium salt, is a coenzyme that supports redox reactions via the transport of electrons in a vast array of applications, especially anaerobic reactions such as lipid and nucleic acid synthesis.

Synthesis Analysis

In general, NADP+ is synthesized before NADPH is. Such a reaction usually starts with NAD+ from either the de-novo or the salvage pathway, with NAD+ kinase adding the extra phosphate group. Some forms of the NAD+ kinase, notably the one in mitochondria, can also accept NADH to turn it directly into NADPH.

Molecular Structure Analysis

The molecular formula of beta-Nicotinamide adenine dinucleotide phosphate disodium salt dihydrate is C21H27N7O17P3. The InChI key is WSDDJLMGYRLUKR-MWLGWILCNA-L.

Chemical Reactions Analysis

NADP/NADPH is a coenzyme that supports redox reactions via the transport of electrons in a vast array of applications, especially anaerobic reactions such as lipid and nucleic acid synthesis. NADP/NADPH is a coenzyme couple in various cytochrome P450 systems and oxidase/reductase reaction systems, such as the thioredoxin reductase/thioredoxin system.

Physical And Chemical Properties Analysis

The product appears as a pale cream to pale yellow crystalline powder. It is soluble in water (50 mg/ml), 0.001% aqueous buffer, pH 7.0, methanol, and ethanol (less soluble). It is insoluble in ether, and ethyl acetate.

Mechanism of Action

Nicotinamide adenine dinucleotide phosphate, abbreviated NADP+ or, in older notation, TPN (triphosphopyridine nucleotide), is a cofactor used in anabolic reactions, such as the Calvin cycle and lipid and nucleic acid syntheses, which require NADPH as a reducing agent (‘hydrogen source’). NADPH is the reduced form, whereas NADP+ is the oxidized form.

Safety and Hazards

The product should be protected from light and moisture. It should be kept cool and dry. The recommended storage temperature is -20°C. It should be stored under inert gas.

Future Directions

The major source of NADPH in animals and other non-photosynthetic organisms is the pentose phosphate pathway, by glucose-6-phosphate dehydrogenase (G6PDH) in the first step. This suggests that future research could focus on the role of NADPH in the pentose phosphate pathway and its implications for cellular metabolism.